Cas no 73083-42-8 (1,3-Dioxolane-2-carboxylicacid, 2,4,5-trimethyl-, [4S-(2a,4a,5b)]- (9CI))

• Product Name: 1,3-Dioxolane-2-carboxylicacid, 2,4,5-trimethyl-, [4S-(2a,4a,5b)]- (9CI)
• CAS No: 73083-42-8
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 551610
• PubChem ID: 45084980
• Update Time: 2025-04-19

1,3-Dioxolane-2-carboxylicacid, 2,4,5-trimethyl-, [4S-(2a,4a,5b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-carboxylicacid, 2,4,5-trimethyl-, [4S-(2a,4a,5b)]- (9CI)
• 1,3-Dioxolane-2-carboxylicacid,2,4,5-trimethyl-,[4S-(2alpha,4alpha,5beta)]-(9CI)
• 1,3-Dioxolane-2-carboxylic acid, 2,4,5-trimethyl-, [4S-(2alpha,4alpha,5beta)]-
• 73083-42-8
• DTXSID601162320

• Inchi： 1S/C7H12O4/c1-4-5(2)11-7(3,10-4)6(8)9/h4-5H,1-3H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： SWNQQEKUBGWZBA-WHFBIAKZSA-N
• SMILES： O1C(C(=O)O)(C)O[C@@H](C)[C@@H]1C

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 55.76000
• LogP: 0.61100